Cas no 2137533-56-1 (N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanomethanesulfonamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanomethanesulfonamide
• CAS No: 2137533-56-1
• MF: C₈H₁₁N₅O₂S
• MW: 241.270239114761
• CID: 5890952
• PubChem ID: 165949036
• Update Time: 2025-07-01

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanomethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanomethanesulfonamide
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-1-cyanomethanesulfonamide
• 2137533-56-1
• EN300-1131091

• Inchi： 1S/C8H11N5O2S/c9-2-4-16(14,15)12-8-1-3-11-13(8)7-5-10-6-7/h1,3,7,10,12H,4-6H2
• InChI Key： PWBMPNHTPIQCTQ-UHFFFAOYSA-N
• SMILES： S(CC#N)(NC1=CC=NN1C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 241.06334578g/mol
• Monoisotopic Mass: 241.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 108Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanomethanesulfonamide

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanomethanesulfonamide

The compound N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanomethanesulfonamide (CAS No. 2137533-56-1) is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound, characterized by its unique structural features, has garnered attention due to its promising pharmacological properties and versatility in various applications. Recent studies have highlighted its role in inhibiting specific biological targets, making it a valuable candidate for therapeutic interventions.

The molecular structure of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanomethanesulfonamide is composed of a pyrazole ring, an azetidine moiety, and a sulfonamide group. The pyrazole ring, a five-membered aromatic heterocycle, contributes to the compound's stability and ability to interact with biological targets. The azetidine group, a four-membered saturated ring containing one nitrogen atom, adds flexibility and enhances the molecule's pharmacokinetic properties. The sulfonamide group plays a critical role in modulating the compound's solubility and bioavailability.

Recent research has focused on the biological activity of this compound, particularly its ability to inhibit kinases and other enzymes involved in disease pathways. For instance, studies have demonstrated its potential as a kinase inhibitor, which could be pivotal in treating conditions such as cancer and inflammatory diseases. The compound's selectivity for specific targets has been a key area of investigation, with researchers employing advanced computational methods to predict and validate its binding affinities.

In terms of synthesis, N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanomethanesulfonamide is typically prepared through multi-step organic reactions involving the coupling of azetidine derivatives with pyrazole-containing intermediates. The synthesis process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis pathway, making it more efficient and scalable for large-scale production.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits favorable absorption and distribution properties, which are essential for its efficacy as a drug candidate. Additionally, its metabolic stability has been evaluated using in vitro assays, providing insights into its potential for long-term therapeutic use. These findings underscore the compound's suitability for further preclinical testing.

From an environmental perspective, the ecological impact of N-1-(azetidin-3-yl)-1H-pyrazol-5-yli cyanomethanesulfonamide has been assessed to ensure compliance with regulatory standards. Studies have shown that it degrades under specific environmental conditions, minimizing its persistence in ecosystems. This information is crucial for assessing the compound's safety profile and ensuring sustainable practices during its production and use.

In conclusion, N-CAS No 2137533 - 56 - 1, or N - 1 - (azetidin - 3 - yl) - 1H - pyrazol - 5 - yl - 1 - cyanomethanesulfonamide, represents a cutting-edge chemical entity with immense potential in drug development. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to play a pivotal role in advancing therapeutic interventions across various disease areas.